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Compound of Interest

Compound Name: S-Phenyl thioacetate

Cat. No.: B1202374 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethanethioic acid, S-phenyl

ester (CAS 934-87-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physicochemical data

for Ethanethioic acid, S-phenyl ester (CAS 934-87-2). The information is presented in a

structured format to facilitate easy access and comparison for research and development

purposes.

Chemical Identity
Identifier Value

CAS Number 934-87-2

IUPAC Name S-phenyl ethanethioate[1]

Synonyms

Phenyl thioacetate, S-Phenyl thioacetate,

Thiophenyl acetate, Thioacetic acid S-phenyl

ester[1][2]

Molecular Formula C₈H₈OS[1][3]

Molecular Weight 152.21 g/mol [2][3]

InChI Key WBISVCLTLBMTDS-UHFFFAOYSA-N[1][2]

Canonical SMILES CC(=O)SC1=CC=CC=C1[1]
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Physicochemical Data
The following table summarizes the key physicochemical properties of Ethanethioic acid, S-

phenyl ester.

Property Value Source

Physical State
Colorless to pale yellow

liquid[1]
Cymit Química S.L.[1]

Odor Distinctive odor[1] Cymit Química S.L.[1]

Boiling Point 99 - 100 °C at 6 mmHg[4][5]
Fisher Scientific,

ChemicalBook[4][5]

Density 1.124 g/mL at 25 °C[5][6]
ChemicalBook, Smolecule[5]

[6]

Refractive Index (n20/D) 1.57 ChemicalBook[5]

Solubility
Soluble in organic solvents;

limited solubility in water[1]
Cymit Química S.L.[1]

Flash Point
79 °C (174.2 °F) - closed

cup[7]
Sigma-Aldrich[7]

Experimental Protocols
While specific, detailed experimental protocols for the determination of all physicochemical

properties for Ethanethioic acid, S-phenyl ester are not readily available in the public domain,

standard methodologies for these measurements are well-established. Below are generalized

protocols that are typically employed.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like Ethanethioic acid, S-phenyl ester, which may decompose at

atmospheric pressure, vacuum distillation is often employed.

General Protocol (Siwoloboff's Method):
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A small amount of the sample is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling liquid (e.g., silicone oil).

The temperature is raised until a rapid and continuous stream of bubbles emerges from the

inverted capillary.

The heat source is removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

For vacuum distillation, the apparatus is connected to a vacuum source, and the pressure is

recorded along with the boiling temperature.

Measurement of Density
Density is the mass of a substance per unit volume. For a liquid, it is typically determined using

a pycnometer or a digital density meter.

General Protocol (Using a Pycnometer):

A clean, dry pycnometer of a known volume is weighed empty.

The pycnometer is filled with the sample liquid, ensuring no air bubbles are present.

The filled pycnometer is placed in a thermostat-controlled water bath to bring the sample to a

specific temperature (e.g., 25 °C).

The pycnometer is removed from the bath, wiped dry, and weighed.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Measurement of Refractive Index
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The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property and is measured using a refractometer.

General Protocol (Using an Abbe Refractometer):

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of the sample are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale. The temperature at which the

measurement is made is also recorded.

Biological Significance and Metabolic Pathway
Direct signaling pathways involving Ethanethioic acid, S-phenyl ester have not been

extensively documented. However, as a thioester, it belongs to a class of compounds that are

crucial intermediates in various metabolic processes. Thioesters, such as acetyl-CoA, are

central to cellular metabolism, including the citric acid cycle and fatty acid metabolism.[2][8]

The hydrolysis of thioesters is a fundamental biochemical reaction, often catalyzed by enzymes

called thioesterases.[3] This reaction releases a carboxylic acid and a thiol.

The following diagram illustrates the general enzymatic hydrolysis of a thioester, a key reaction

in the metabolism of this class of compounds.
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Caption: Enzymatic hydrolysis of S-Phenyl Ethanethioate.

This guide provides a foundational understanding of the physicochemical properties of

Ethanethioic acid, S-phenyl ester. For specific applications, it is recommended that these

properties be determined experimentally under the conditions relevant to the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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